Cas no 1142191-52-3 (2-Bromo-5-iodopyridin-3-ol)
2-Bromo-5-iodopyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-iodopyridin-3-ol
- SCHEMBL15475425
- DA-18788
- 2-Bromo-5-iodopyridin-3-ol, AldrichCPR
- 1142191-52-3
- DTXSID80673892
- AKOS015835832
- MFCD12026744
- CS-0339280
-
- MDL: MFCD12026744
- Inchi: 1S/C5H3BrINO/c6-5-4(9)1-3(7)2-8-5/h1-2,9H
- InChI Key: IWBJXACFIJFJHB-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(=C1)O)Br
Computed Properties
- Exact Mass: 298.84427g/mol
- Monoisotopic Mass: 298.84427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 33.1Ų
2-Bromo-5-iodopyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B693633-25mg |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 25mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B693633-50mg |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 50mg |
$ 305.00 | 2023-04-18 | ||
| TRC | B693633-100mg |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 100mg |
$ 471.00 | 2023-04-18 | ||
| TRC | B693633-250mg |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 250mg |
$ 821.00 | 2023-04-18 | ||
| Chemenu | CM317074-250mg |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 95% | 250mg |
$284 | 2021-08-18 | |
| Matrix Scientific | 035691-100mg |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 100mg |
$237.00 | 2023-09-09 | ||
| Matrix Scientific | 035691-500mg |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 500mg |
$709.00 | 2023-09-09 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ADE000476-1G |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 1g |
¥10696.47 | 2023-11-11 | ||
| Chemenu | CM317074-1g |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 95% | 1g |
$1045 | 2022-06-14 | |
| abcr | AB263042-1 g |
2-Bromo-5-iodopyridin-3-ol |
1142191-52-3 | 1g |
€891.00 | 2023-06-22 |
2-Bromo-5-iodopyridin-3-ol Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-Bromo-5-iodopyridin-3-ol
Recent Advances in the Application of 2-Bromo-5-iodopyridin-3-ol (CAS: 1142191-52-3) in Chemical Biology and Pharmaceutical Research
2-Bromo-5-iodopyridin-3-ol (CAS: 1142191-52-3) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and radiopharmaceuticals. Recent studies have highlighted its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex molecular architectures in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-5-iodopyridin-3-ol in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a key building block to introduce halogen substituents, which enhanced the binding affinity and selectivity of the inhibitors. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in targeted cancer therapies.
In addition to its role in small-molecule drug development, 2-Bromo-5-iodopyridin-3-ol has been employed in the synthesis of positron emission tomography (PET) tracers. A recent preprint on bioRxiv described its use in the radiolabeling of pyridine-based probes for imaging neurodegenerative diseases. The iodine moiety in the compound allowed for efficient radioiodination, yielding tracers with high specificity for amyloid-beta plaques in Alzheimer's disease models.
Another notable application of 2-Bromo-5-iodopyridin-3-ol is in the field of antiviral research. A 2024 study in Antiviral Research explored its incorporation into nucleoside analogs targeting RNA-dependent RNA polymerases. The bromine and iodine substituents facilitated the introduction of additional functional groups, resulting in compounds with potent activity against SARS-CoV-2 and other RNA viruses. The study reported EC50 values in the low micromolar range, suggesting promising therapeutic potential.
Despite its widespread use, challenges remain in the large-scale synthesis and purification of 2-Bromo-5-iodopyridin-3-ol. Recent advancements in flow chemistry have addressed some of these issues, as demonstrated in a 2023 Organic Process Research & Development paper. The authors developed a continuous-flow protocol that improved yield (85%) and reduced byproduct formation, making the compound more accessible for industrial applications.
In conclusion, 2-Bromo-5-iodopyridin-3-ol (CAS: 1142191-52-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to molecular imaging. Future research directions may focus on expanding its utility in bioconjugation chemistry and exploring its potential in emerging therapeutic areas such as protein degradation and gene therapy.
1142191-52-3 (2-Bromo-5-iodopyridin-3-ol) Related Products
- 697300-70-2(6-Bromo-3-hydroxy-5-iodopyridine)
- 478148-75-3(2,6-Dibromo-4-iodopyridin-3-ol)
- 1105675-63-5(2,6-Dibromo-5-iodopyridin-3-ol)
- 1131335-43-7(2-Bromo-5-iodo-3-methoxypyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)